Cas no 1805181-10-5 (Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate)

Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized aromatic structure. The presence of a bromomethyl group enables nucleophilic substitution reactions, facilitating further derivatization, while the cyano and difluoromethyl substituents enhance reactivity and electronic properties, making it useful in pharmaceutical and agrochemical applications. The ester moiety provides additional flexibility for hydrolysis or transesterification. This compound is well-suited for constructing complex molecules due to its multifunctional reactivity and stability under standard handling conditions. Its structural features make it a practical choice for researchers developing novel compounds in medicinal chemistry and material science.
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate structure
1805181-10-5 structure
Product Name:Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
CAS No:1805181-10-5
MF:C12H10BrF2NO2
MW:318.114109516144
CID:4948162
Update Time:2025-05-21

Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
    • Inchi: 1S/C12H10BrF2NO2/c1-2-18-12(17)9-4-7(6-16)3-8(11(14)15)10(9)5-13/h3-4,11H,2,5H2,1H3
    • InChI Key: ZYRUZGBUATVGBT-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OCC)=CC(C#N)=CC=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1

Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015017287-250mg
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
1805181-10-5 97%
250mg
499.20 USD 2021-06-18
Alichem
A015017287-500mg
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
1805181-10-5 97%
500mg
831.30 USD 2021-06-18
Alichem
A015017287-1g
Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate
1805181-10-5 97%
1g
1,579.40 USD 2021-06-18

Additional information on Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate

Recent Advances in the Application of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate (CAS: 1805181-10-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate (CAS: 1805181-10-5) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of enzyme inhibitors, agrochemicals, and drug candidates targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized its reactive bromomethyl group for efficient coupling with various heterocyclic systems, yielding compounds with nanomolar activity against several cancer-associated kinases. The difluoromethyl group was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In the field of agrochemical research, a team from Syngenta reported in Pest Management Science (2024) the development of novel fungicides incorporating structural motifs derived from this compound. The electron-withdrawing cyano and difluoromethyl groups were crucial for maintaining phytotoxic stability while enhancing fungicidal activity against economically important pathogens. The study reported 85% control efficacy against Botrytis cinerea at application rates significantly lower than commercial standards.

Recent synthetic methodology developments have expanded the applications of 1805181-10-5. A Nature Communications (2023) paper described a palladium-catalyzed cross-coupling protocol that enables the efficient transformation of the bromomethyl moiety while preserving the sensitive ester and cyano functionalities. This advancement has opened new avenues for creating diverse molecular architectures with potential pharmaceutical applications.

The compound's mechanism of action in biological systems has been elucidated through several recent studies. Research published in ACS Chemical Biology (2024) demonstrated that derivatives of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate can act as covalent inhibitors of cysteine proteases through selective alkylation of the active site thiol group. The difluoromethyl group was shown to modulate both reactivity and selectivity through subtle electronic effects.

From a safety and ADME perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety profiles for this compound class. While the parent compound shows moderate cytotoxicity (IC50 = 32 μM in HepG2 cells), properly designed derivatives demonstrate significantly improved therapeutic indices, making them promising candidates for further development.

Current challenges in the field include optimizing the synthetic scalability of 1805181-10-5 derivatives and further understanding structure-activity relationships. A recent review in Chemical Society Reviews (2024) identified this compound class as particularly promising for fragment-based drug discovery approaches due to its combination of synthetic versatility and favorable physicochemical properties.

Looking forward, the unique structural features of Ethyl 2-bromomethyl-5-cyano-3-(difluoromethyl)benzoate continue to inspire innovative applications across chemical biology and medicinal chemistry. Ongoing research is exploring its potential in PROTAC design, chemical probe development, and as a scaffold for covalent inhibitor discovery. The compound's future appears particularly bright in targeted protein degradation strategies and precision medicine applications.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.